Cas no 155583-48-5 (2-ethoxy-4-ethyl-1-methoxybenzene)

• Product Name: 2-ethoxy-4-ethyl-1-methoxybenzene
• CAS No: 155583-48-5
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 3167072
• PubChem ID: 22083826
• Update Time: 2025-06-08

2-ethoxy-4-ethyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethoxy-4-ethyl-1-methoxy-
• SCHEMBL11030253
• 155583-48-5
• 2-ethoxy-4-ethyl-1-methoxybenzene

• Inchi： 1S/C11H16O2/c1-4-9-6-7-10(12-3)11(8-9)13-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： QUXKDGZUORIFDT-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-ethoxy-4-ethyl-1-methoxybenzene

Comprehensive Analysis of 2-Ethoxy-4-ethyl-1-methoxybenzene (CAS No. 155583-48-5): Properties, Applications, and Industry Trends

2-Ethoxy-4-ethyl-1-methoxybenzene (CAS No. 155583-48-5) is a specialized aromatic ether compound gaining attention in fragrance, flavor, and pharmaceutical industries. This ethoxy-methoxy benzene derivative exhibits unique chemical properties due to its substituted benzene ring structure, featuring both ethoxy and methoxy functional groups. With a molecular formula of C₁₁H₁₆O₂, this compound is increasingly researched for its potential as a flavor enhancer and fragrance intermediate in cosmetic formulations.

The growing demand for synthetic aroma chemicals in personal care products has positioned 2-ethoxy-4-ethyl-1-methoxybenzene as a valuable ingredient. Recent studies highlight its compatibility with green chemistry principles, as researchers explore sustainable synthesis methods. The compound's low volatility and thermal stability make it suitable for applications requiring prolonged scent retention, addressing the market need for long-lasting fragrances in perfumery.

From a technical perspective, 155583-48-5 demonstrates interesting solubility characteristics, being moderately soluble in organic solvents while maintaining low water solubility. This property profile aligns with current industry searches for non-polar fragrance carriers and oil-based formulation additives. Analytical techniques like GC-MS and HPLC are commonly employed for quality control of this compound, reflecting the pharmaceutical industry's emphasis on purity standards for synthetic intermediates.

The synthesis of 2-ethoxy-4-ethyl-1-methoxybenzene typically involves Williamson ether synthesis or nucleophilic aromatic substitution, topics frequently searched by chemistry students and industrial researchers. Recent patent literature reveals innovative approaches to optimize yield while reducing environmental impact, responding to the eco-friendly synthesis trend. The compound's structural analogs are also being investigated for potential bioactive properties, though 155583-48-5 itself is primarily valued for its organoleptic qualities.

In regulatory contexts, 2-ethoxy-4-ethyl-1-methoxybenzene complies with major cosmetic safety regulations when used within recommended concentrations. This aligns with growing consumer searches for safe synthetic ingredients in personal care products. The compound's IFRA compliance status and REACH registration information are frequently requested data points among formulation chemists, reflecting industry concerns about regulatory compliance.

Market analysts note increasing applications of ethoxy-methoxy benzene derivatives in functional fragrances, where scent molecules serve additional purposes like malodor counteraction or textile conditioning. This multifunctional approach resonates with current product innovation trends in home care and personal care sectors. The compound's structural flexibility also makes it a candidate for developing new aroma chemicals through targeted molecular modifications.

From a supply chain perspective, 155583-48-5 is available through specialty chemical distributors with varying purity grades (98%, 99%, etc.), addressing different application requirements. Quality-conscious buyers frequently search for analytical certificates and stability data, reflecting the industry's focus on material traceability and quality assurance protocols. Proper storage recommendations typically suggest protection from light and moisture to maintain the compound's chemical integrity over time.

Emerging research directions include investigating 2-ethoxy-4-ethyl-1-methoxybenzene as a potential solvent additive or reaction medium in specialized organic syntheses. These applications capitalize on the compound's polar aprotic character and boiling point characteristics. Such developments respond to chemical industry searches for alternative reaction solvents with improved safety profiles compared to traditional options.

The future outlook for 155583-48-5 appears promising, particularly in niche applications requiring custom aroma profiles or specialty chemical intermediates. As sustainable chemistry advances, we anticipate more research into biocatalytic production methods for this and related aromatic ether compounds. These developments align with global market trends toward green chemical manufacturing and responsible sourcing of synthetic ingredients.